Cas no 681234-10-6 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide)

• Product Name: N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide
• CAS No: 681234-10-6
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 6242156
• PubChem ID: 5051039
• Update Time: 2025-06-11

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide
• N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-4-oxo-4H-chromene-3-carboxamide
• F1009-0553
• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-oxochromene-3-carboxamide
• AKOS024602483
• Oprea1_517319
• 681234-10-6

• Inchi： 1S/C21H16N2O5S/c1-26-12-7-8-17(27-2)14(9-12)16-11-29-21(22-16)23-20(25)15-10-28-18-6-4-3-5-13(18)19(15)24/h3-11H,1-2H3,(H,22,23,25)
• InChI Key： CIWOKCLBFLOQCI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC=2OC)OC)N=C1NC(C1=COC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 408.07799279g/mol
• Monoisotopic Mass: 408.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide

Introduction to N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide (CAS No. 681234-10-6)

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 681234-10-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates several key pharmacophoric elements, including a thiazole moiety and a chromene core, which are well-documented for their potential in modulating various biological pathways.

The significance of this compound lies in its potential applications in drug discovery and development. The presence of multiple functional groups, such as amide and ether linkages, enhances its versatility and reactivity. These features make it a valuable scaffold for designing novel therapeutic agents targeting a range of diseases. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex pathological conditions.

In the context of current research, N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide has been studied for its pharmacological properties. The thiazole ring is known for its antimicrobial and anti-inflammatory effects, while the chromene moiety is associated with antioxidant and anti-cancer activities. The combination of these two heterocycles in a single molecule suggests a synergistic effect that could lead to the development of more effective therapeutic strategies.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Studies have shown that derivatives of thiazole and chromene can interact with various enzymes involved in metabolic pathways. For instance, the amide group in N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide could serve as a hinge region for binding to target enzymes, thereby altering their function. This property makes it an attractive candidate for further investigation in enzyme inhibition studies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful selection of reagents and catalysts to ensure high yield and purity. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of the molecule. These synthetic strategies not only highlight the expertise required but also demonstrate the progress made in modern chemical synthesis.

Evaluation of the pharmacokinetic properties of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxo-4H-chromene-3-carboxamide is essential for understanding its potential as a drug candidate. Preliminary studies have indicated favorable solubility and stability characteristics, which are critical factors for drug formulation. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested concentrations, suggesting a relatively safe profile for further development.

The integration of computational methods into the study of this compound has also been instrumental. Molecular modeling techniques have been used to predict binding interactions with potential target proteins. These simulations provide valuable insights into the binding affinity and mode of action, which are crucial for optimizing drug design. The combination of experimental data with computational predictions offers a comprehensive approach to understanding the biological activity of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-oxyo-oH-chromene-o-carboxamide.

In conclusion, N-o-(25dimethoxyphenyl)-13thiazol21yl42oxo42H-chromeno3carboxamide (CAS No.68123410) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.